![molecular formula C18H28ClN3O4S B2445024 2-(4-chlorophenoxy)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylpropanamide CAS No. 2034422-11-0](/img/structure/B2445024.png)
2-(4-chlorophenoxy)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-chlorophenoxy)-N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C18H28ClN3O4S and its molecular weight is 417.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Interactions and Binding Studies
Research has been conducted on structurally related compounds to understand their molecular interactions with specific receptors. For example, the study on the molecular interaction of a related antagonist with the CB1 cannabinoid receptor provides insights into the conformational analysis and pharmacophore models, suggesting the importance of certain structural moieties for receptor binding (Shim et al., 2002).
Synthesis and Structural Analysis
Research into the synthesis of polyamides containing various functional groups, including those structurally similar to the compound , has been explored. Studies have detailed the synthesis routes, molecular weights, and solubility properties of these polyamides, contributing to a broader understanding of related compounds' chemical properties (Hattori & Kinoshita, 1979).
Potential Biological Applications
Although direct studies on the specific compound may be limited, related research on compounds with similar structural features has investigated their biological activities. For example, studies on the toxicological evaluation of structurally related flavors with modifying properties have assessed their safety for use in food and beverage applications, providing a foundation for understanding the potential biological implications of structurally similar compounds (Arthur et al., 2015).
Antagonistic Properties
Investigations into the synthesis and biological screening of compounds with piperazine components have explored their antagonistic properties against various receptors. This research contributes to the understanding of how structural modifications can influence biological activity, which is relevant for the development of therapeutics (Broadley et al., 2011).
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28ClN3O4S/c1-18(2,26-16-7-5-15(19)6-8-16)17(23)20-13-14-9-11-22(12-10-14)27(24,25)21(3)4/h5-8,14H,9-13H2,1-4H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPGQSNJGHCDDPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NCC1CCN(CC1)S(=O)(=O)N(C)C)OC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.